Cas no 2649081-30-9 (2-(3-isocyanatopropyl)-1H-1,3-benzodiazole)

• Product Name: 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole
• CAS No: 2649081-30-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6593506
• PubChem ID: 165610553
• Update Time: 2025-10-28

2-(3-isocyanatopropyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole
• 2649081-30-9
• EN300-1732874

• Inchi： 1S/C11H11N3O/c15-8-12-7-3-6-11-13-9-4-1-2-5-10(9)14-11/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： WNQOQVVFOROKRV-UHFFFAOYSA-N
• SMILES： O=C=NCCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole

Introduction to 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole (CAS No. 2649081-30-9)

2-(3-isocyanatopropyl)-1H-1,3-benzodiazole, identified by the chemical abstracts service number 2649081-30-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound features a benzodiazole core appended with an isocyanate functional group, making it a versatile intermediate for the synthesis of novel bioactive molecules. The unique structural motif of this compound positions it as a promising candidate for further exploration in drug discovery, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

The benzodiazole scaffold is well-documented for its pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects, which have been extensively studied in the context of central nervous system (CNS) disorders. The introduction of an isocyanate group at the propyl position introduces reactivity that allows for further functionalization, enabling the construction of complex molecular architectures. This reactivity has been exploited in various synthetic strategies to develop derivatives with enhanced pharmacokinetic profiles and improved target specificity.

In recent years, there has been a surge in research focused on developing innovative therapeutic approaches for neurological conditions such as epilepsy and neurodegenerative diseases. The benzodiazole derivative 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole has emerged as a key intermediate in the synthesis of potential lead compounds. Researchers have leveraged its ability to undergo nucleophilic addition reactions to introduce diverse pharmacophores, leading to the discovery of novel analogs with improved efficacy and reduced side effects.

One particularly intriguing application of this compound lies in its potential use as a precursor for developing small-molecule modulators of ion channels and receptors involved in CNS function. For instance, studies have demonstrated that benzodiazole derivatives can interact with GABAergic systems, which are critical for regulating neuronal excitability. The isocyanate functionality provides a handle for further chemical modification, allowing researchers to fine-tune binding interactions and optimize drug-like properties.

The synthesis of 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The isocyanate group is highly reactive and necessitates careful handling under inert atmospheres to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, incorporating catalytic processes that enhance selectivity and reduce waste.

Recent publications have highlighted the utility of this compound in the development of novel anticonvulsant agents. By incorporating structural motifs analogous to known therapeutic drugs, researchers have synthesized derivatives that exhibit promising preclinical activity in animal models of epilepsy. These findings underscore the importance of 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole as a building block for next-generation CNS therapeutics.

The pharmaceutical industry has also shown interest in exploring the potential of this compound as a scaffold for anti-inflammatory agents. Benzodiazole derivatives have been reported to modulate inflammatory pathways by interacting with specific enzymes and receptors. The isocyanate group offers a versatile platform for introducing functionalities that can enhance anti-inflammatory activity while minimizing systemic toxicity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising derivatives of 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole. These approaches leverage high-performance computing resources to predict binding affinities and optimize molecular interactions with biological targets. Such computational strategies have accelerated the drug discovery process by enabling rapid evaluation of large libraries of compounds.

The safety profile of 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole remains under active investigation as part of broader efforts to ensure the well-being of patients who may eventually benefit from drugs derived from this intermediate. Preclinical toxicology studies are being conducted to assess potential adverse effects associated with its use in pharmaceutical formulations. These studies are critical for guiding clinical development and ensuring that final drug products meet stringent safety standards.

In conclusion, 2-(3-isocyanatopropyl)-1H-1,3-benzodiazole (CAS No. 2649081-30-9) represents a significant advancement in medicinal chemistry research. Its unique structural features and reactivity make it a valuable tool for developing innovative therapeutic agents targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.